Cas no 112667-20-6 (Pentamidine monomesylate)

• Product Name: Pentamidine monomesylate
• CAS No: 112667-20-6
• MF: C₂₀H₂₈N₄O₅S
• MW: 436.525123596191
• CID: 2609275
• Update Time: 2023-08-07

Pentamidine monomesylate Chemical and Physical Properties

Names and Identifiers

• 4-[5-(4-carbamimidoylphenoxy)pentoxy]benzenecarboximidamide,methanesulfonic acid
• Pentamidine monomesylate
• HMB3ISP7OB
• Pentamidine monomesilate
• Pentamidine monomethanesulfonate
• Benzenecarboximidamide, 4,4'-(1,5-pentanediylbis(oxy))bis-, monomethanesulfonate
• Q27280006

• Inchi： 1S/C19H24N4O2.CH4O3S/c20-18(21)14-4-8-16(9-5-14)24-12-2-1-3-13-25-17-10-6-15(7-11-17)19(22)23;1-5(2,3)4/h4-11H,1-3,12-13H2,(H3,20,21)(H3,22,23);1H3,(H,2,3,4)
• InChI Key： LCNPURURRXMYET-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.O(C1C=CC(C(=N)N)=CC=1)CCCCCOC1C=CC(C(=N)N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 468
• Topological Polar Surface Area: 181